(7Z)-3-(3,4-dimethoxyphenyl)-7-(pyridin-2-ylmethylidene)-3,4-dihydro-2H-[1,3]thiazolo[3,2-a][1,3,5]triazin-6(7H)-one

• Molecular Formula: C19H18N4O3S
• Molecular Weight: 382.4 g/mol
• IUPAC Name: (7Z)-3-(3,4-dimethoxyphenyl)-7-(pyridin-2-ylmethylidene)-2,4-dihydro-[1,3]thiazolo[3,2-a][1,3,5]triazin-6-one
• InChI: InChI=1S/C19H18N4O3S/c1-25-15-7-6-14(10-16(15)26-2)22-11-21-19-23(12-22)18(24)17(27-19)9-13-5-3-4-8-20-13/h3-10H,11-12H2,1-2H3/b17-9-
• InChI Key: USRVROHVCLYUCU-MFOYZWKCSA-N
• Isomeric SMILES: COC1=C(C=C(C=C1)N2CN=C3N(C2)C(=O)/C(=C/C4=CC=CC=N4)/S3)OC
• Canonical SMILES: COC1=C(C=C(C=C1)N2CN=C3N(C2)C(=O)C(=CC4=CC=CC=N4)S3)OC

Description

The compound (7Z)-3-(3,4-dimethoxyphenyl)-7-(pyridin-2-ylmethylidene)-3,4-dihydro-2H-[1,3]thiazolo[3,2-a][1,3,5]triazin-6(7H)-one is a complex organic molecule featuring a thiazolo-triazine core structure

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of this compound typically involves multi-step organic reactions. A common synthetic route might include:

Formation of the Thiazolo-Triazine Core: This can be achieved through a cyclization reaction involving a thioamide and a hydrazine derivative under acidic or basic conditions.

Introduction of the Pyridin-2-ylmethylidene Group: This step often involves a condensation reaction between the thiazolo-triazine intermediate and a pyridine aldehyde.

Attachment of the 3,4-Dimethoxyphenyl Group: This can be accomplished via a nucleophilic substitution reaction, where the phenyl group is introduced using a suitable electrophile.

Industrial Production Methods

Industrial production of this compound would likely involve optimization of the above synthetic steps to maximize yield and purity. This could include:

Catalysis: Using catalysts to enhance reaction rates and selectivity.

Solvent Selection: Choosing solvents that improve reaction efficiency and product isolation.

Purification Techniques: Employing methods such as recrystallization or chromatography to purify the final product.

Chemical Reactions Analysis

Types of Reactions

Oxidation: The compound can undergo oxidation reactions, particularly at the methoxy groups, leading to the formation of quinones.

Reduction: Reduction reactions can target the pyridin-2-ylmethylidene group, converting it to a pyridylmethyl group.

Substitution: The compound can participate in nucleophilic substitution reactions, especially at the aromatic rings.

Common Reagents and Conditions

Oxidizing Agents: Potassium permanganate (KMnO₄), chromium trioxide (CrO₃).

Reducing Agents: Sodium borohydride (NaBH₄), lithium aluminum hydride (LiAlH₄).

Nucleophiles: Halides, amines, and thiols.

Major Products

Oxidation Products: Quinones and other oxidized derivatives.

Reduction Products: Reduced forms of the pyridin-2-ylmethylidene group.

Substitution Products: Various substituted derivatives depending on the nucleophile used.

Scientific Research Applications

Chemistry

Catalysis: The compound can act as a ligand in coordination chemistry, forming complexes with transition metals.

Material Science: Its unique structure makes it a candidate for the development of novel materials with specific electronic properties.

Biology

Enzyme Inhibition: The compound may inhibit certain enzymes, making it a potential lead compound in drug discovery.

Antimicrobial Activity: Preliminary studies might show activity against various microbial strains.

Medicine

Drug Development: Its structure suggests potential as a pharmacophore for the development of new therapeutic agents.

Cancer Research: The compound could be investigated for its ability to interfere with cancer cell proliferation.

Industry

Dye and Pigment Production: The compound’s chromophoric properties might be exploited in the production of dyes and pigments.

Polymer Science: It could be used as a monomer or additive in the synthesis of specialized polymers.

Mechanism of Action

The compound exerts its effects through interactions with specific molecular targets. For example:

Enzyme Binding: It may bind to the active site of enzymes, inhibiting their activity.

Receptor Interaction: The compound could interact with cellular receptors, modulating signal transduction pathways.

DNA Intercalation: It might intercalate into DNA, affecting transcription and replication processes.

Comparison with Similar Compounds

Similar Compounds

(7Z)-3-(3,4-dimethoxyphenyl)-7-(pyridin-2-ylmethylidene)-3,4-dihydro-2H-[1,3]thiazolo[3,2-a][1,3,5]triazin-6(7H)-one: can be compared with other thiazolo-triazine derivatives, such as:

Uniqueness

• Structural Features : The presence of both the 3,4-dimethoxyphenyl and pyridin-2-ylmethylidene groups in the same molecule is unique, potentially offering distinct biological and chemical properties.
• Reactivity : The combination of functional groups may result in unique reactivity patterns, making it a versatile compound for various applications.

This compound , covering its synthesis, reactions, applications, and comparisons with similar compounds